Cas no 866040-12-2 (4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid)

• Product Name: 4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid
• CAS No: 866040-12-2
• MDL: MFCD03787777
• CID: 4662466
• Update Time: 2025-06-09

4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-([3-(1H-IMIDAZOL-1-YL)PROPYL]AMINO)-1-METHYL-1H-PYRAZOLO[3,4-B]PYRIDINE-5-CARBOXYLIC ACID
• 1H-Pyrazolo[3,4-b]pyridine-5-carboxylic acid, 4-[[3-(1H-imidazol-1-yl)propyl]amino]-1-methyl-
• 4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid

• MDL： MFCD03787777

Additional information on 4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid

Recent Advances in the Study of 4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid (CAS: 866040-12-2)

The compound 4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid (CAS: 866040-12-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazolo[3,4-b]pyridine core and imidazole-containing side chain, has shown promising potential in various therapeutic applications, particularly in the modulation of protein kinases and other enzymatic targets. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic efficacy in disease models.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Preliminary in vitro studies have demonstrated that 4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid exhibits selective inhibition against specific kinase targets, with notable activity against members of the protein kinase C (PKC) family. This selectivity is attributed to the compound's ability to interact with the ATP-binding pocket of the kinase domain, as revealed by X-ray crystallography studies.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential as an anti-inflammatory agent. In vivo studies using murine models of inflammation have shown that administration of the compound leads to a significant reduction in pro-inflammatory cytokines, such as TNF-α and IL-6. These effects are believed to be mediated through the modulation of NF-κB signaling pathways, highlighting the compound's multifaceted pharmacological profile. Furthermore, the imidazole moiety in the side chain has been suggested to contribute to its anti-inflammatory activity by interacting with histamine receptors.

Another promising avenue of research involves the compound's application in oncology. Preclinical studies have demonstrated its efficacy in inhibiting the proliferation of cancer cell lines, particularly those with dysregulated kinase activity. For instance, in breast cancer models, the compound has shown synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential as an adjunct therapy. Mechanistic studies have indicated that the compound induces apoptosis and cell cycle arrest, further underscoring its therapeutic potential.

Despite these encouraging findings, challenges remain in the development of 4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid as a clinical candidate. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Recent efforts have focused on derivatizing the compound to improve its drug-like properties while retaining its biological activity. For example, modifications to the carboxylic acid group have been explored to enhance solubility and membrane permeability.

In conclusion, 4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid (CAS: 866040-12-2) represents a promising scaffold for the development of novel therapeutics targeting kinase-mediated pathways and inflammatory processes. Ongoing research aims to further elucidate its molecular mechanisms, optimize its pharmacological profile, and evaluate its efficacy in clinical settings. The compound's versatility and unique structural features position it as a valuable tool for both basic research and drug discovery efforts in the chemical biology and pharmaceutical fields.